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Compound of Interest

Compound Name: N-Methoxyacetamide

Cat. No.: B1266195

This technical guide provides an in-depth overview of N-methoxyacetamide and its N-
methylated analogue, N-methoxy-N-methylacetamide. Due to the common ambiguity between
these two compounds, this document will address both, with a primary focus on N-methoxy-N-
methylacetamide, a versatile reagent in organic synthesis, particularly relevant to drug
discovery and development.

Molecular Structure and Properties

A clear distinction between N-Methoxyacetamide and N-Methoxy-N-methylacetamide is
crucial for their appropriate application. The primary structural difference is the presence of a
methyl group on the nitrogen atom in the latter, which significantly influences its chemical
reactivity and utility.

N-Methoxyacetamide is a primary amide derivative, whereas N-Methoxy-N-methylacetamide
is a secondary amide, famously known as a Weinreb amide. This functional group is of
particular importance in organic synthesis for the preparation of ketones.

Physicochemical Data

The key physical and chemical properties of both compounds are summarized below for easy
comparison.
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Property

N-Methoxyacetamide

N-Methoxy-N-
methylacetamide

Molecular Formula

C3H7NO2[1][2]

CaHsNO2[3][4]

Molecular Weight 89.09 g/mol [1][2] 103.12 g/mol [3][4][5]
CAS Number 5806-90-6[1][2] 78191-00-1[3][4]

) N-methoxy-N-
IUPAC Name N-methoxyacetamide[1] )

methylacetamide[3]

Appearance Not specified Clear colorless liquid[5]
Boiling Point Not specified 152 °C[5]
Density Not specified 0.97 g/mL at 25 °C[4]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of these molecules.

Spectroscopic Data

Values

1H NMR (400 MHz, CDCls)

5 3.65 (s, 3H), 3.13 (s, 3H), 2.08 (s, 3H)[3]

13C NMR (100 MHz, CDCIs)

0 172.0,61.1, 32.0, 19.8[3]

Infrared (IR)

3497, 2971, 2941, 2824, 1663 cm~1[6]

Mass Spectrometry (m/z)

Top Peak: 43[7]

Experimental Protocols

The synthesis of N-methoxy-N-methylacetamide (a Weinreb amide) is a common procedure in

synthetic chemistry laboratories.

Synthesis of N-Methoxy-N-methylacetamide

This protocol describes the synthesis of N-Methoxy-N-methylacetamide from acetyl chloride

and N,O-dimethylhydroxylamine hydrochloride.[3]
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Materials:

e N,O-Dimethylhydroxylamine hydrochloride

o Acetyl chloride

o Triethylamine (TEA)

e Dichloromethane (DCM)

o Saturated sodium bicarbonate (NaHCOs) solution
e Brine

o Magnesium sulfate (MgSOa)

Procedure:

e To a solution of N,O-dimethylhydroxylamine hydrochloride (1.367 g, 14.015 mmol) in DCM
(30 mL) at 0 °C, slowly add TEA (2.836 g, 3.9 mL, 28.030 mmaol).

« Stir the mixture for 10 minutes at 0 °C.

e Add acetyl chloride (1.1 g, 1.0 mL, 14.105 mmol) dropwise to the reaction mixture at 0 °C.
» Allow the reaction to stir at 22 °C overnight.

e Quench the reaction with a saturated NaHCOs solution.

o Separate the biphasic solution and extract the aqueous layer with DCM (2 x 30 mL).

o Combine the organic layers, wash with brine, dry over MgSOea, filter, and concentrate in
vacuo.

o The resulting residue affords the desired product as a colorless liquid.

Applications in Research and Drug Development
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N-methoxy-N-methylacetamide and its derivatives are valuable intermediates in the synthesis
of pharmaceuticals and other specialty chemicals.[5] The Weinreb amide functionality in N-
methoxy-N-methylacetamide allows for the controlled addition of organometallic reagents to
form ketones, a common structural motif in biologically active molecules. This method is widely
used in drug development to construct complex molecular architectures.[5]

Visualizations
Logical Relationship of N-Methoxyacetamides
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Caption: Structural relationship between Acetamide, N-Methoxyacetamide, and N-Methoxy-N-

methylacetamide.

Experimental Workflow: Weinreb Ketone Synthesis
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Workflow for Weinreb Ketone Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1266195#n-methoxyacetamide-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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